4-((4-chlorophenyl)sulfonyl)-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)butanamide

• IUPAC Name: 4-(4-chlorophenyl)sulfonyl-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)butanamide
• InChI: InChI=1S/C18H17ClN2O3S2/c19-12-6-8-13(9-7-12)26(23,24)10-2-5-17(22)21-18-15(11-20)14-3-1-4-16(14)25-18/h6-9H,1-5,10H2,(H,21,22)
• InChI Key: XABGYLVEQQYPQE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC(=C2C#N)NC(=O)CCCS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H17ClN2O3S2
• Molecular Weight: 408.9 g/mol

Description

4-((4-chlorophenyl)sulfonyl)-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)butanamide is a useful research compound. Its molecular formula is C18H17ClN2O3S2 and its molecular weight is 408.92. The purity is usually 95%.
BenchChem offers high-quality 4-((4-chlorophenyl)sulfonyl)-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)butanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((4-chlorophenyl)sulfonyl)-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)butanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reactivity

• The compound has been utilized in the synthesis of various chemical derivatives. For instance, its benzo[b]thiophene sulfoxide form undergoes Michael-type nucleophilic addition, leading to different functionalized derivatives (Pouzet, Erdelmeier, Dansette, & Mansuy, 1998).

Anticancer Applications

• Derivatives of this compound, such as 4-chloro-3-({[(substitutedamino)carbonothioyl]amino}sulfonyl)-N-(2-methyl-2,3-dihydro-1H-indole-1-yl)benzamide, have shown proapoptotic activity and anticancer potential, particularly against melanoma cell lines (Yılmaz et al., 2015).

Alzheimer's Disease Research

• N-Substituted derivatives of a similar compound have been synthesized as potential drug candidates for Alzheimer’s disease. These compounds were screened for enzyme inhibition activity against acetyl cholinesterase (AChE) (Rehman et al., 2018).

Antimicrobial and Antifungal Activities

• Some derivatives of this compound have been investigated for antimicrobial and antifungal activities. For instance, thieno[3,2-d]pyrimidines derivatives exhibited potent activity against both Gram-negative and Gram-positive bacteria (Hafez, El-Gazzar, & Zaki, 2016).

Anti-Inflammatory and Antioxidant Activities

• Acid chloride derivatives of a related compound, 2-Amino-N-(3-Chlorophenyl)-5, 6-Dihydro-4H-Cyclopenta[b]Thiophen-3-Carboxamide, were evaluated for anti-inflammatory and antioxidant activity, showing promising results (Kumar, Anupama, & Khan, 2008).

Antitumor Activities

• Synthesized derivatives of this compound have been evaluated for antitumor activities against various human tumor cell lines, with some compounds exhibiting higher inhibitory effects than doxorubicin (Wardakhan, Eid, & Mohareb, 2013).